N-[2,2,2-trichloro-1-(phenylthio)ethyl]nicotinamide

• IUPAC Name: N-(2,2,2-trichloro-1-phenylsulfanylethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C14H11Cl3N2OS/c15-14(16,17)13(21-11-6-2-1-3-7-11)19-12(20)10-5-4-8-18-9-10/h1-9,13H,(H,19,20)
• InChI Key: VBQKVFLXXIVAFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC(C(Cl)(Cl)Cl)NC(=O)C2=CN=CC=C2
• Molecular Formula: C14H11Cl3N2OS
• Molecular Weight: 361.7 g/mol

Description

N-[2,2,2-trichloro-1-(phenylthio)ethyl]nicotinamide, commonly known as TPTN, is a synthetic compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of nicotinamide derivatives and has been shown to exhibit a range of biological activities.

Mechanism of Action

The exact mechanism of action of TPTN is not fully understood, but it is thought to act by inhibiting the activity of certain enzymes involved in cellular metabolism. It has been shown to induce apoptosis in cancer cells, and to inhibit the growth and proliferation of cancer cells in vitro.
Biochemical and Physiological Effects
TPTN has been shown to have a range of biochemical and physiological effects, including the induction of oxidative stress, the inhibition of DNA synthesis, and the modulation of immune function. It has also been shown to exhibit anti-inflammatory activity, and to modulate the activity of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

TPTN has several advantages as a research tool, including its high purity, stability, and specificity. However, it also has several limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for research on TPTN, including the development of new synthetic methods for its production, the investigation of its potential therapeutic applications in cancer and other diseases, and the elucidation of its exact mechanism of action. Additionally, further studies are needed to determine the safety and toxicity of TPTN in vivo, and to explore its potential applications in other areas of scientific research.

Scientific Research Applications

TPTN has been studied for its potential applications in various areas of scientific research, including cancer biology, neurobiology, and immunology. It has been shown to exhibit anti-tumor activity in vitro and in vivo, and has been suggested as a potential therapeutic agent for the treatment of cancer.